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Compound of Interest

Compound Name: Disperse Orange 1

Cat. No.: B1670848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical compound with the

molecular formula C18H14N4O2, commonly known as Disperse Orange 1. It details the

compound's physicochemical properties, synthesis, and, most notably, its biological activities,

including its cytotoxic and genotoxic effects. This document is intended for researchers,

scientists, and professionals in drug development who are interested in the potential

applications and mechanisms of action of this and similar azo compounds. The guide includes

a detailed synthesis protocol, a summary of its biological impact with a focus on its effects on

cancer cell lines, and a proposed signaling pathway for its induced apoptosis.

Introduction
Disperse Orange 1, also identified by its IUPAC name 4-((4-nitrophenyl)diazenyl)-N-

phenylaniline, is a monoazo dye.[1] While historically used in the textile industry for dyeing

synthetic fibers, recent scientific investigations have revealed significant biological activities

that warrant further exploration, particularly in the fields of toxicology and oncology. This guide

aims to consolidate the available scientific data on Disperse Orange 1, providing a valuable

resource for its study and potential applications beyond its traditional use as a colorant.
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Disperse Orange 1 is an organic compound with the molecular formula C18H14N4O2. A

summary of its key physicochemical properties is presented in Table 1.

Property Value Reference

Molecular Formula C18H14N4O2 [1]

Molecular Weight 318.33 g/mol [1]

IUPAC Name
4-((4-nitrophenyl)diazenyl)-N-

phenylaniline
[1]

Synonyms

4-Anilino-4'-nitroazobenzene,

C.I. 11080, C.I. Disperse

Orange 1

[1]

CAS Number 2581-69-3

Appearance Red-light orange solid

Melting Point 151 °C

Solubility
Soluble in most organic

solvents, insoluble in water.

Synthesis
The synthesis of Disperse Orange 1 is a classic example of an azo coupling reaction, which

involves two main stages: diazotization of a primary aromatic amine followed by coupling with

an electron-rich coupling agent. In this case, 4-nitroaniline is diazotized and then coupled with

N-phenylaniline (diphenylamine).

Experimental Protocol: Synthesis of Disperse Orange 1
This protocol outlines the laboratory-scale synthesis of 4-((4-nitrophenyl)diazenyl)-N-

phenylaniline.

Materials:

4-Nitroaniline
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Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

N-phenylaniline (Diphenylamine)

Sodium Hydroxide (NaOH)

Ethanol

Ice

Procedure:

Step 1: Diazotization of 4-Nitroaniline

In a 250 mL beaker, dissolve 1.38 g (0.01 mol) of 4-nitroaniline in 5 mL of concentrated

hydrochloric acid and 10 mL of water.

Cool the resulting solution to 0-5 °C in an ice bath with continuous stirring.

In a separate beaker, prepare a solution of 0.7 g (0.01 mol) of sodium nitrite in 5 mL of water

and cool it in an ice bath.

Slowly add the cold sodium nitrite solution dropwise to the cold 4-nitroaniline hydrochloride

solution. Ensure the temperature is maintained below 5 °C throughout the addition.

Continue stirring the mixture for 20-30 minutes after the addition is complete to ensure the

full formation of the 4-nitrobenzenediazonium chloride solution.

Step 2: Azo Coupling with N-phenylaniline

In a 500 mL beaker, dissolve 1.69 g (0.01 mol) of N-phenylaniline in 50 mL of ethanol.

Cool this solution in an ice bath.

Slowly add the freshly prepared, cold 4-nitrobenzenediazonium chloride solution to the cold

N-phenylaniline solution with vigorous stirring.
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A colored precipitate of Disperse Orange 1 will begin to form. To promote the coupling

reaction, slowly add a 10% aqueous solution of sodium hydroxide until the reaction mixture

is slightly alkaline.

Continue to stir the reaction mixture in the ice bath for an additional 1-2 hours to ensure the

completion of the reaction.

Step 3: Isolation and Purification

Isolate the crude Disperse Orange 1 by vacuum filtration.

Wash the precipitate with cold water to remove any unreacted salts and other water-soluble

impurities.

The crude product can be further purified by recrystallization from a suitable solvent, such as

ethanol, to yield the final product.

Synthesis Workflow Diagram
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Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Purification

4-Nitroaniline

4-Nitrobenzenediazonium Chloride

+ HCl, H2O

HCl, H2O NaNO2 Ice Bath (0-5 °C)

Crude Disperse Orange 1

N-phenylaniline

+ Ethanol

Ethanol NaOH

pH adjustment

Ice Bath

Filtration

Washing

Recrystallization

Pure Disperse Orange 1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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